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Compound of Interest

Compound Name: 2H-Chromene-3-sulfonyl fluoride
CAS No.: 2137568-29-5
Cat. No.: B2360511

Get Quote

Executive Summary

2H-chromene-3-sulfonyl fluoride represents a privileged scaffold in modern chemical biology,
combining the privileged benzopyran (chromene) pharmacophore with a latent electrophilic
warhead (sulfonyl fluoride). Unlike highly reactive sulfonyl chlorides, this compound exhibits a
unique "stability-reactivity” paradox: it is stable in agueous physiological buffer but reacts
specifically with nucleophilic protein residues (Tyr, Lys, Ser, His) within binding pockets.

This guide provides estimated physicochemical data, experimental protocols for validation, and
a strategic framework for deploying this molecule as a covalent probe.

Physicochemical Profile

Note: As a specialized intermediate, specific experimental values depend on substitution
patterns.[1][2] The data below represents the core unsubstituted scaffold.

Calculated & Estimated Properties
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The lipophilic nature of the chromene ring, combined with the polar but non-ionizable sulfonyl
fluoride group, dictates a profile suited for membrane permeability but requiring cosolvents for
aqueous assays.

Property Value | Range Description

Fragment-like; ideal for
Molecular Weight ~212.2 g/mol fragment-based drug discovery
(FBDD).

Moderately lipophilic. Indicates
cLogP (Lipophilicity) 21-25 good passive membrane
permeability.

Low aqueous solubility (~10-
LogS (Aqueous Solubility) -3.5t0-4.2 50 UM in pure water). Requires
DMSO stock.

Well within the Veber rules for

TPSA (Polar Surface Area) ~45-50 A2 _ o
oral bioavailability (<140 A?).
Lacks donors; acts only as an
H-Bond Donors/Acceptors 0/3 H-bond acceptor (sulfonyl
oxygens).
Latent reactivity; requires
Electrophilicity (w) Moderate protein microenvironment for

activation.

Solubility & Stability Matrix

For biological assays, proper solvent handling is critical to prevent precipitation or non-specific
aggregation.

e Primary Stock Solvent: DMSO (Dimethyl sulfoxide) or DMA (Dimethylacetamide). Soluble
>50 mM.

» Agueous Buffer Stability: High. The S(VI)-F bond is resistant to hydrolysis at pH 7.4 (Half-life
> 24 hours), unlike the S(VI)—-CI bond.
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» Reactivity Triggers: Activated by local H-bond networks in protein pockets or catalytic
nucleophiles (e.g., proximal Histidine).

Experimental Protocols (Validation)

Standard Operating Procedures (SOPSs) for characterizing the probe.

Protocol A: Kinetic Solubility Determination (HPLC-UV)

Objective: Determine the maximum soluble concentration in PBS (pH 7.4) with 1% DMSO.

o Stock Prep: Prepare a 20 mM stock solution of 2H-chromene-3-sulfonyl fluoride in 100%
DMSO.

o Spiking: In a 96-well plate, spike the DMSO stock into PBS (pH 7.4) to achieve final
concentrations of 1, 5, 10, 50, and 100 uM. Ensure final DMSO is constant (e.g., 1%).

e Incubation: Shake at room temperature (25°C) for 2 hours (kinetic) or 24 hours
(thermodynamic).

« Filtration: Filter samples using a 0.45 um PVDF membrane plate to remove precipitates.
e Analysis: Inject filtrate onto RP-HPLC (C18 column).

e Calculation:

Protocol B: Lipophilicity (LogD) via Shake-Flask

Objective: Measure the distribution coefficient between Octanol and PBS at pH 7.4.

Saturation: Pre-saturate 1-octanol with PBS buffer and vice-versa for 24 hours.

Partitioning: Dissolve the compound in the pre-saturated octanol phase (0.5 mg/mL).

Mixing: Add equal volume of pre-saturated PBS. Vortex vigorously for 1 hour; centrifuge to
separate phases.

Quantification: Analyze both phases by HPLC-UV.
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e Calculation:

Mechanism of Action: SUFEXx Activation

The utility of 2H-chromene-3-sulfonyl fluoride lies in its ability to undergo Sulfur-Fluoride
Exchange (SUFEX). It acts as a "sleeping beauty" warhead—inert until it binds a target.

Activation Pathway

The chromene scaffold directs the molecule to hydrophobic pockets (e.g., kinase ATP sites).
Once bound, specific residues activate the S—F bond.

—————————————————————————————————————————————————————————————
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Figure 1: The SuFEXx activation workflow.[3] The sulfonyl fluoride remains inert in solution but
reacts rapidly upon specific protein binding events.

Strategic Applications in Drug Discovery
Covalent Fragment Screening

Due to its low molecular weight (~212 Da), this scaffold is an ideal Covalent Fragment.

» Workflow: Screen a library of 3-substituted chromene sulfonyl fluorides against a target (e.g.,
KRAS, BTK) using Intact Protein Mass Spectrometry.

 Hit Validation: A mass shift of +192 Da (Probe — F) confirms covalent labeling.

Activity-Based Protein Profiling (ABPP)

Functionalize the chromene ring (e.g., at the 6- or 7-position) with an alkyne handle.
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e Step 1: Incubate proteome with the probe.

o Step 2: Perform Copper-catalyzed Click Chemistry (CuUAAC) with a Rhodamine-Azide or
Biotin-Azide.

» Step 3: Visualize or enrich labeled proteins to identify off-targets.

Reactivity vs. Solubility Trade-off

» Problem: High lipophilicity (cLogP > 3) can lead to non-specific membrane binding.

o Solution: Introduce polar substituents (e.g., morpholine, piperazine) at the 2-position of the
chromene ring to lower cLogP to ~1.5-2.0, improving solubility without compromising the
SuFEx warhead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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